Cas no 254-27-3 (4H-1,3-Benzodioxin)

4H-1,3-Benzodioxin structure
4H-1,3-Benzodioxin structure
Product Name:4H-1,3-Benzodioxin
CAS No:254-27-3
MF:C8H8O2
MW:136.147922515869
CID:269323
PubChem ID:67490
Update Time:2025-04-19

4H-1,3-Benzodioxin Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Benzodioxin
    • 1,3-Benzodioxan
    • 4H-1,3-benzodioxine
    • Z0SRY101FX
    • TWSIYGATPWEKBK-UHFFFAOYSA-N
    • DTXSID3059763
    • UNII-Z0SRY101FX
    • AKOS006371991
    • SCHEMBL121646
    • 1,3-benzdioxin
    • Q27294842
    • 254-27-3
    • EINECS 205-966-9
    • NS00027891
    • Inchi: 1S/C8H8O2/c1-2-4-8-7(3-1)5-9-6-10-8/h1-4H,5-6H2
    • InChI Key: TWSIYGATPWEKBK-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 136.05244
  • Monoisotopic Mass: 136.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.15
  • Boiling Point: 236.8°Cat760mmHg
  • Flash Point: 101.7°C
  • Refractive Index: 1.538
  • PSA: 18.46
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